Cas no 898771-49-8 (2,4-Dimethyl-4'-piperidinomethyl benzophenone)

• Product Name: 2,4-Dimethyl-4'-piperidinomethyl benzophenone
• CAS No: 898771-49-8
• MF: C₂₁H₂₅NO
• MW: 307.429305791855
• MDL: MFCD03841460
• CID: 1945379
• Update Time: 2025-05-25

2,4-Dimethyl-4'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2,4-DIMETHYL-4'-PIPERIDINOMETHYL BENZOPHENONE
• (2,4-dimethylphenyl)-[4-(1-piperidylmethyl)phenyl]methanone
• LogP
• (2,4-dimethylphenyl)-[4-(piperidin-1-ylmethyl)phenyl]methanone
• 2,4-DI CHLORO BENZOYLACETONITRILE
• 2,4-DIMETHYL-4'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 2,4-Dimethyl-4'-piperidinomethyl benzophenone

• MDL： MFCD03841460
• Inchi： 1S/C21H25NO/c1-16-6-11-20(17(2)14-16)21(23)19-9-7-18(8-10-19)15-22-12-4-3-5-13-22/h6-11,14H,3-5,12-13,15H2,1-2H3
• InChI Key： NVIGQQNUFBIALJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)C1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 307.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 20.31000
• LogP: 4.45820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,4-Dimethyl-4'-piperidinomethyl benzophenone

Recent Advances in the Study of 2,4-Dimethyl-4'-piperidinomethyl benzophenone (CAS: 898771-49-8)

2,4-Dimethyl-4'-piperidinomethyl benzophenone (CAS: 898771-49-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of central nervous system (CNS) disorders and cancer therapy. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Recent in vitro and in vivo studies have demonstrated that 2,4-Dimethyl-4'-piperidinomethyl benzophenone exhibits affinity for specific receptor subtypes, including dopamine and serotonin receptors. These findings suggest its potential utility in treating psychiatric and neurodegenerative disorders such as schizophrenia, Parkinson's disease, and depression. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions between the compound and its target receptors.

In addition to its CNS applications, 2,4-Dimethyl-4'-piperidinomethyl benzophenone has shown promise in oncology research. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study utilized high-throughput screening and proteomic analysis to identify the compound's mechanism of action, which appears to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK. These findings open new avenues for the development of targeted cancer therapies.

The synthesis and optimization of 2,4-Dimethyl-4'-piperidinomethyl benzophenone have also been areas of active research. Recent advancements in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and reduced off-target effects. For instance, a 2022 study in Organic & Biomolecular Chemistry described a novel synthetic route that yields the compound with higher purity and yield, making it more feasible for large-scale production and preclinical testing.

Despite these promising developments, challenges remain in the clinical translation of 2,4-Dimethyl-4'-piperidinomethyl benzophenone. Issues such as potential toxicity, metabolic stability, and formulation optimization need to be addressed in future studies. Ongoing research is focusing on structure-activity relationship (SAR) studies to identify the most pharmacologically active and safe derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 2,4-Dimethyl-4'-piperidinomethyl benzophenone (CAS: 898771-49-8) represents a versatile and promising candidate in the fields of CNS disorders and oncology. Its multifaceted pharmacological profile and recent synthetic advancements underscore its potential as a lead compound for drug development. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutic interventions.